Cas no 2927905-62-0 (5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester
• CAS No: 2927905-62-0
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 6626419
• Update Time: 2024-01-15

5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester

• Inchi： 1S/C20H18N2O4S/c1-3-26-19(23)17-14(2)21-20(22-18(17)15-10-6-4-7-11-15)27(24,25)16-12-8-5-9-13-16/h4-13H,3H2,1-2H3
• InChI Key： RVWRKHZFDBCFRX-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=CC=C2)(=O)=O)=NC(C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.0±52.0 °C(Predicted)
• pka: -4.17±0.50(Predicted)